Cas no 2640978-03-4 (1-[3-(Pyridin-4-yloxy)azetidin-1-yl]-2-[3-(trifluoromethyl)phenyl]ethan-1-one)

• Product Name: 1-[3-(Pyridin-4-yloxy)azetidin-1-yl]-2-[3-(trifluoromethyl)phenyl]ethan-1-one
• CAS No: 2640978-03-4
• MF: C₁₇H₁₅F₃N₂O₂
• MW: 336.308414697647
• CID: 5319502
• PubChem ID: 155800940
• Update Time: 2025-10-28

1-[3-(Pyridin-4-yloxy)azetidin-1-yl]-2-[3-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS040717620
• 2640978-03-4
• 1-[3-(pyridin-4-yloxy)azetidin-1-yl]-2-[3-(trifluoromethyl)phenyl]ethan-1-one
• F6709-3887
• 1-[3-(Pyridin-4-yloxy)azetidin-1-yl]-2-[3-(trifluoromethyl)phenyl]ethan-1-one

• Inchi： 1S/C17H15F3N2O2/c18-17(19,20)13-3-1-2-12(8-13)9-16(23)22-10-15(11-22)24-14-4-6-21-7-5-14/h1-8,15H,9-11H2
• InChI Key： BZVFMESCAMFKJV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(N1CC(C1)OC1C=CN=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 336.10856221g/mol
• Monoisotopic Mass: 336.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-[3-(Pyridin-4-yloxy)azetidin-1-yl]-2-[3-(trifluoromethyl)phenyl]ethan-1-one

Introduction to 1-[3-(Pyridin-4-yloxy)azetidin-1-yl]-2-[3-(trifluoromethyl)phenyl]ethan-1-one (CAS No: 2640978-03-4)

1-[3-(Pyridin-4-yloxy)azetidin-1-yl]-2-[3-(trifluoromethyl)phenyl]ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2640978-03-4, represents a unique molecular structure that combines a pyridine moiety with an azetidine ring, further functionalized with a trifluoromethylphenyl group. The strategic arrangement of these functional groups not only contributes to the compound's distinct chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The Pyridin-4-yloxy moiety in the compound's name is particularly noteworthy. Pyridine derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4-yloxy group enhances the solubility and bioavailability of the compound, making it more suitable for pharmacological applications. This group also serves as a versatile handle for further chemical modifications, allowing researchers to tailor the compound's properties to specific therapeutic needs.

The azetidine ring is another critical component of this molecule. Azetidine derivatives have been extensively studied due to their potential as pharmacophores in various drug classes. The cyclic structure of azetidine provides a rigid framework that can interact favorably with biological targets, enhancing binding affinity and selectivity. In particular, the 3-(Pyridin-4-yloxy)azetidin-1-yl moiety suggests a possible interaction with enzymes or receptors that recognize pyridine-based ligands, making this compound a promising candidate for enzyme inhibition studies.

The presence of the [3-(trifluoromethyl)phenyl] group adds another layer of complexity to the molecule. Trifluoromethyl groups are commonly incorporated into pharmaceutical compounds due to their ability to enhance metabolic stability, lipophilicity, and binding affinity. The trifluoromethylphenyl group in this compound likely contributes to its pharmacokinetic properties, making it more suitable for systemic delivery and prolonged activity. This group also has been shown to improve the binding interactions with certain biological targets, particularly G-protein coupled receptors (GPCRs) and kinases.

Recent research in medicinal chemistry has highlighted the importance of multifunctional molecules that can target multiple pathways or receptors simultaneously. The unique structure of 1-[3-(Pyridin-4-yloxy)azetidin-1-yl]-2-[3-(trifluoromethyl)phenyl]ethan-1-one aligns well with this trend. The combination of the pyridine moiety, azetidine ring, and trifluoromethylphenyl group creates a molecule with potential activity across multiple therapeutic areas. For instance, studies have suggested that such compounds may exhibit inhibitory effects on enzymes involved in cancer progression, such as kinases and phosphodiesterases.

In addition to its potential as a standalone therapeutic agent, this compound may also serve as a valuable scaffold for drug discovery programs. Its modular structure allows for easy modification at multiple positions, enabling researchers to explore a wide range of chemical space. By systematically varying the substituents on the pyridine ring, azetidine core, and phenyl group, scientists can identify novel analogs with enhanced potency, selectivity, and pharmacokinetic profiles.

The development of new synthetic methodologies has also been instrumental in advancing research involving this compound. Modern synthetic techniques enable the efficient preparation of complex molecules like 1-[3-(Pyridin-4-yloxy)azetidin-1-yl]-2-[3-(trifluoromethyl)phenyl]ethan-1-one with high purity and yield. These advancements have made it possible to conduct more extensive biological evaluations and mechanistic studies, further elucidating the compound's potential applications.

The intersection of computational chemistry and experimental biology has also played a crucial role in understanding the properties of this compound. Computational methods such as molecular docking and molecular dynamics simulations can provide insights into how the molecule interacts with biological targets at an atomic level. These predictions can guide experimental efforts and help optimize the compound's design for improved therapeutic efficacy.

In conclusion, 1-[3-(Pyridin-4-yloxy)azetidin-1-yl]-2-[3-(trifluoromethyl)phenyl]ethan-1-one (CAS No: 2640978-03-4) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for targeting multiple biological pathways and may lead to the discovery of new therapeutic agents. As research in this area continues to evolve, it is likely that this compound will play an important role in future drug development efforts.